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Compound of Interest

Compound Name: 6-Amino-1,3-dimethyluracil

Cat. No.: B104193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 6-Amino-1,3-
dimethyluracil as a heat stabilizer, particularly for polyvinyl chloride (PVC). This document

details its mechanism of action, summarizes key performance data, and provides detailed

experimental protocols for its evaluation.

Application Note
Introduction

6-Amino-1,3-dimethyluracil, a pyrimidine derivative, is an effective organic heat stabilizer for

polymers, most notably PVC. It is often used as a co-stabilizer in conjunction with primary heat

stabilizers like metal soaps (e.g., calcium/zinc and barium/zinc stearates).[1] Its primary

function is to prevent the thermal degradation of PVC during high-temperature processing and

to extend the service life of the final product.

Key Features and Benefits

Improved Thermal Stability: 6-Amino-1,3-dimethyluracil enhances the thermal stability of

PVC, preventing degradation at elevated temperatures.[2]

Enhanced Initial Color and Transparency: It helps in maintaining the initial color and

transparency of PVC products.[1]
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Long-Term Stability: It provides excellent long-term heat stability to PVC formulations.[3]

Synergistic Effects: It exhibits a significant synergistic effect when used with metal stearates,

improving the overall performance of the stabilizer system.[1][4]

Prevention of "Zinc Burning": In combination with zinc stearate, it helps to mitigate the "zinc

burning" phenomenon, which is the rapid degradation of PVC caused by the accumulation of

zinc chloride.[1]

Non-Toxic Profile: As an organic stabilizer, it is considered a safer alternative to traditional

heavy metal-based stabilizers like those containing lead.[5]

Mechanism of Action

The thermal degradation of PVC proceeds via a dehydrochlorination reaction, releasing

hydrogen chloride (HCl) and forming conjugated polyene sequences that lead to discoloration

and deterioration of mechanical properties. 6-Amino-1,3-dimethyluracil acts as a heat

stabilizer through a two-fold mechanism:

HCl Scavenging: The amino group in the 6-Amino-1,3-dimethyluracil molecule can

effectively scavenge the released HCl, neutralizing it and preventing the autocatalytic

degradation of PVC.

Substitution of Unstable Chlorine Atoms: The nitrogen atom in the amino group can

substitute the unstable allylic chlorine atoms in the PVC polymer chain, thereby inhibiting the

initiation of the dehydrochlorination process.[6]
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Mechanism of PVC stabilization by 6-Amino-1,3-dimethyluracil.

Applications

6-Amino-1,3-dimethyluracil is widely used in various rigid and flexible PVC applications,

including:

PVC pipes and fittings

Window profiles

Wire and cable insulation

Transparent films and sheets
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Medical devices

Food packaging materials[1][2]

Quantitative Data
The performance of 6-Amino-1,3-dimethyluracil as a heat stabilizer is evaluated using

several standard testing methods. The following tables summarize typical results.

Table 1: Thermal Discoloration Test (Oven Aging at 180°C)

Stabilizer System (per 100 phr PVC) Time to Discoloration (minutes)

Unstabilized PVC < 10

2.0 phr Calcium Stearate / 1.0 phr Zinc Stearate 30 - 40

2.0 phr Ca-stearate / 1.0 phr Zn-stearate / 0.5

phr 6-Amino-1,3-dimethyluracil
60 - 70

1.5 phr Ca-stearate / 0.5 phr Zn-stearate / 1.0

phr 6-Amino-1,3-dimethyluracil
> 80

Note: Data is compiled from typical performance characteristics and may vary based on the

specific PVC resin and other additives used.

Table 2: Thermogravimetric Analysis (TGA) Data

Stabilizer System (per 100
phr PVC)

Onset of Degradation
(Tonset) (°C)

Temperature at 5% Mass
Loss (T5%) (°C)

Unstabilized PVC ~210 ~235

2.0 phr Ca-stearate / 1.0 phr

Zn-stearate
~230 ~255

2.0 phr Ca-stearate / 1.0 phr

Zn-stearate / 0.5 phr 6-Amino-

1,3-dimethyluracil

~245 ~270
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Note: TGA data indicates the temperature at which the material begins to lose mass due to

degradation. Higher temperatures signify better thermal stability.

Table 3: Congo Red Test Data

Stabilizer System (per 100 phr PVC) Thermal Stability Time (minutes) at 180°C

Unstabilized PVC 5 - 10

2.0 phr Calcium Stearate / 1.0 phr Zinc Stearate 25 - 35

2.0 phr Ca-stearate / 1.0 phr Zn-stearate / 0.5

phr 6-Amino-1,3-dimethyluracil
50 - 60

Note: The Congo Red test measures the time until the evolution of HCl from the heated PVC

sample, which is an indicator of the effectiveness of the heat stabilizer.

Experimental Protocols
Detailed methodologies for key experiments to evaluate the performance of 6-Amino-1,3-
dimethyluracil as a heat stabilizer are provided below.

1. Sample Preparation for Heat Stability Testing

A typical formulation for evaluating the heat stability of PVC is as follows:

Component Parts per hundred resin (phr)

PVC Resin (K-value 65-67) 100

Plasticizer (e.g., DOP) 30-50 (for flexible PVC)

Primary Stabilizer (e.g., Ca/Zn Stearate) 2.0 - 3.0

6-Amino-1,3-dimethyluracil 0.2 - 1.0

Lubricant (e.g., Stearic Acid) 0.5 - 1.0

Procedure:
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The components are dry-blended in a high-speed mixer.

The blend is then processed on a two-roll mill at a temperature of 160-180°C to form a

homogenous sheet of uniform thickness (typically 1-2 mm).

The milled sheets are then cut into specimens of the required size for subsequent testing.

2. Thermal Discoloration Test (Oven Aging)

Objective: To visually assess the effectiveness of the stabilizer in preventing discoloration at

elevated temperatures.

Apparatus:

Forced-air circulating oven with precise temperature control.

Glass plates or aluminum foil.

Colorimeter (optional, for quantitative color measurement).

Procedure:

Place the prepared PVC specimens on a glass plate or aluminum foil.

Place the plate in the oven preheated to 180 ± 2°C.

Observe the color of the specimens at regular intervals (e.g., every 10 minutes).

Record the time at which a noticeable change in color (e.g., yellowing, browning) occurs.

The test is complete when the samples turn dark brown or black.

3. Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability of the PVC formulation by measuring the weight

loss as a function of temperature.

Apparatus:
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Thermogravimetric analyzer.

Procedure:

A small sample (5-10 mg) of the prepared PVC sheet is placed in the TGA sample pan.

The sample is heated from ambient temperature to 600°C at a constant heating rate (e.g.,

10°C/min) under a nitrogen atmosphere.

The weight loss of the sample is recorded as a function of temperature.

The onset of degradation temperature (Tonset) and the temperature at 5% weight loss (T5%)

are determined from the TGA curve.

4. Congo Red Test

Objective: To determine the time at which significant HCl evolution begins, indicating the failure

of the stabilizer system.

Apparatus:

Heating block or oil bath with temperature control.

Test tubes.

Congo Red indicator paper.

Procedure:

A weighed amount (e.g., 2 g) of the PVC sample is placed in a test tube.

A strip of Congo Red paper is placed in the upper part of the test tube, ensuring it does not

touch the sample.

The test tube is placed in the heating block preheated to 180 ± 1°C.

A timer is started immediately.
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The time taken for the Congo Red paper to turn from red to blue (due to the acidic HCl gas)

is recorded as the thermal stability time.

Sample Preparation

Heat Stability Testing

Data Analysis

Define PVC Formulation

Dry Blending

Two-Roll Milling

Specimen Cutting

Thermal Discoloration Test
(Oven Aging)

Thermogravimetric Analysis
(TGA) Congo Red Test

Time to Discoloration Degradation Temperature
(Tonset, T5%) Thermal Stability Time

Performance Evaluation of
6-Amino-1,3-dimethyluracil

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Workflow for evaluating heat stabilizer performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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